Cas no 2229416-57-1 (N-{3-chloro-4-(difluoromethoxy)phenylmethyl}hydroxylamine)

• Product Name: N-{3-chloro-4-(difluoromethoxy)phenylmethyl}hydroxylamine
• CAS No: 2229416-57-1
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 6250663
• PubChem ID: 165860131
• Update Time: 2025-06-19

N-{3-chloro-4-(difluoromethoxy)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-{3-chloro-4-(difluoromethoxy)phenylmethyl}hydroxylamine
• EN300-1970311
• N-{[3-chloro-4-(difluoromethoxy)phenyl]methyl}hydroxylamine
• 2229416-57-1

• Inchi： 1S/C8H8ClF2NO2/c9-6-3-5(4-12-13)1-2-7(6)14-8(10)11/h1-3,8,12-13H,4H2
• InChI Key： RMJOMUQOLIATNS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CNO)OC(F)F

Computed Properties

• Exact Mass: 223.0211625g/mol
• Monoisotopic Mass: 223.0211625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.5Ų

Additional information on N-{3-chloro-4-(difluoromethoxy)phenylmethyl}hydroxylamine

Recent Advances in the Study of N-{3-chloro-4-(difluoromethoxy)phenylmethyl}hydroxylamine (CAS: 2229416-57-1)

The compound N-{3-chloro-4-(difluoromethoxy)phenylmethyl}hydroxylamine (CAS: 2229416-57-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a difluoromethoxy group and a hydroxylamine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound in drug development.

One of the key areas of research has been the investigation of this compound's role as an inhibitor of specific enzymatic pathways. Preliminary data suggest that it exhibits potent activity against certain oxidoreductases, which are implicated in inflammatory and neoplastic diseases. The presence of the difluoromethoxy group is believed to enhance its binding affinity and metabolic stability, making it a valuable candidate for further optimization.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and biological evaluation of N-{3-chloro-4-(difluoromethoxy)phenylmethyl}hydroxylamine derivatives. The study highlighted the compound's ability to modulate reactive oxygen species (ROS) levels in cellular models, suggesting its potential application in oxidative stress-related disorders. Furthermore, the compound demonstrated favorable pharmacokinetic profiles in preclinical models, with good oral bioavailability and minimal off-target effects.

Another significant development is the use of this compound in targeted drug delivery systems. Researchers have successfully conjugated it to nanoparticles, enhancing its solubility and tissue-specific delivery. This approach has shown improved efficacy in animal models of chronic inflammatory diseases, paving the way for future clinical trials.

Despite these advancements, challenges remain in the large-scale synthesis and formulation of N-{3-chloro-4-(difluoromethoxy)phenylmethyl}hydroxylamine. Current efforts are directed toward optimizing synthetic routes to improve yield and purity, as well as exploring its compatibility with various drug delivery platforms. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, N-{3-chloro-4-(difluoromethoxy)phenylmethyl}hydroxylamine represents a promising scaffold for the development of novel therapeutics. Its unique chemical properties and demonstrated biological activities make it a compelling subject for ongoing research. Future studies should focus on elucidating its full therapeutic potential and addressing the remaining challenges in its development.